Cas no 808112-59-6 (L-Methioninamide,N-[[4,7,10-tris(carboxymethyl)-1,4,7,10-tetraazacyclododec-1-yl]acetyl]glycyl-4-aminobenzoyl-L-leucyl-L-tryptophyl-L-alanyl-L-valylglycyl-L-seryl-L-phenylalanyl-)

• Product Name: L-Methioninamide,N-[[4,7,10-tris(carboxymethyl)-1,4,7,10-tetraazacyclododec-1-yl]acetyl]glycyl-4-aminobenzoyl-L-leucyl-L-tryptophyl-L-alanyl-L-valylglycyl-L-seryl-L-phenylalanyl-
• CAS No: 808112-59-6
• MF: C₆₉H₉₈N₁₆O₁₈S
• MW: 1471.67783498764
• CID: 1802566
• Update Time: 2024-11-27

L-Methioninamide,N-[[4,7,10-tris(carboxymethyl)-1,4,7,10-tetraazacyclododec-1-yl]acetyl]glycyl-4-aminobenzoyl-L-leucyl-L-tryptophyl-L-alanyl-L-valylglycyl-L-seryl-L-phenylalanyl- Chemical and Physical Properties

Names and Identifiers

• L-Methioninamide,N-[[4,7,10-tris(carboxymethyl)-1,4,7,10-tetraazacyclododec-1-yl]acetyl]glycyl-4-aminobenzoyl-L-leucyl-L-tryptophyl-L-alanyl-L-valylglycyl-L-seryl-L-phenylalanyl-
• L-Methioninamide, N-[2-[4,7,10-tris(carboxymethyl)-1,4,7,10-tetraazacyclododec-1-yl]acetyl]glycyl-4-aminobenzoyl-L-leucyl-L-tryptophyl-L-alanyl-L-valylglycyl-L-seryl-L-phenylalanyl-

• Inchi： 1S/C69H98N16O18S/c1-41(2)30-54(85(69(103)45-16-18-47(70)19-17-45)57(89)35-73-56(88)36-81-21-23-82(37-58(90)91)25-27-84(39-60(94)95)28-26-83(24-22-81)38-59(92)93)67(101)79-52(32-46-33-72-49-15-11-10-14-48(46)49)64(98)75-43(5)63(97)80-61(42(3)4)68(102)74-34-55(87)76-53(40-86)66(100)78-51(31-44-12-8-7-9-13-44)65(99)77-50(62(71)96)20-29-104-6/h7-19,33,41-43,50-54,61,72,86H,20-32,34-40,70H2,1-6H3,(H2,71,96)(H,73,88)(H,74,102)(H,75,98)(H,76,87)(H,77,99)(H,78,100)(H,79,101)(H,80,97)(H,90,91)(H,92,93)(H,94,95)/t43-,50-,51-,52-,53-,54-,61-/m0/s1
• InChI Key： UYAQWUUDBHEIAT-RXTQOLJSSA-N
• SMILES： C(N)(=O)[C@H](CCSC)NC(=O)[C@H](CC1=CC=CC=C1)NC(=O)[C@H](CO)NC(=O)CNC(=O)[C@H](C(C)C)NC(=O)[C@H](C)NC(=O)[C@H](CC1C2=C(C=CC=C2)NC=1)NC(=O)[C@H](CC(C)C)N(C(=O)CNC(CN1CCN(CC(O)=O)CCN(CC(O)=O)CCN(CC(O)=O)CC1)=O)C(=O)C1=CC=C(N)C=C1

Experimental Properties

• Density: 1.312±0.06 g/cm3(Predicted)
• Boiling Point: 1756.2±65.0 °C(Predicted)
• pka: 1.83±0.10(Predicted)